molecular formula C8H6BrNOS B6223942 6-bromo-4-methyl-4H,7H-thieno[3,2-b]pyridin-7-one CAS No. 104515-08-4

6-bromo-4-methyl-4H,7H-thieno[3,2-b]pyridin-7-one

Cat. No. B6223942
CAS RN: 104515-08-4
M. Wt: 244.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Bromo-4-methyl-4H,7H-thieno[3,2-b]pyridin-7-one, also known as BMTP, is an important organic compound that has been studied extensively in recent years. It is a heterocyclic compound, which means that it contains both carbon and nitrogen atoms in its ring structure. BMTP has a variety of applications, from medical research to industrial processes.

Scientific Research Applications

6-bromo-4-methyl-4H,7H-thieno[3,2-b]pyridin-7-one has a number of scientific research applications, including the study of the structure and function of proteins, the study of enzyme kinetics, and the study of molecular recognition. This compound has also been used in the synthesis of other compounds, such as the anti-cancer drug, paclitaxel. This compound has also been used to study the effects of drugs on the human body, as well as the effects of environmental toxins.

Mechanism of Action

The mechanism of action of 6-bromo-4-methyl-4H,7H-thieno[3,2-b]pyridin-7-one is not fully understood. However, it is believed that this compound acts as a competitive inhibitor of enzymes, meaning that it binds to an enzyme and prevents it from performing its normal function. This compound is also thought to interact with other molecules, such as proteins, and may be involved in the regulation of gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to have anti-cancer, anti-inflammatory, and antioxidant properties in animal models. This compound has also been shown to have an effect on the expression of certain genes, as well as the activity of certain enzymes. Additionally, this compound has been shown to have an effect on the metabolism of cholesterol and other lipids.

Advantages and Limitations for Lab Experiments

The main advantage of 6-bromo-4-methyl-4H,7H-thieno[3,2-b]pyridin-7-one for lab experiments is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, this compound is stable in a variety of solvents and can be used in a variety of experiments. The main limitation of this compound for lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of potential future directions for the use of 6-bromo-4-methyl-4H,7H-thieno[3,2-b]pyridin-7-one. One potential direction is the further study of its mechanism of action and its effects on gene expression and enzyme activity. Another potential direction is the development of new compounds based on this compound, such as new anti-cancer drugs or compounds with other therapeutic applications. Additionally, this compound could be used in the development of new industrial processes, such as the synthesis of other organic compounds. Finally, this compound could be used in the development of new analytical techniques, such as high-performance liquid chromatography.

Synthesis Methods

6-bromo-4-methyl-4H,7H-thieno[3,2-b]pyridin-7-one can be synthesized using a variety of methods. One of the most common methods is a reaction between 4-methylthiopyridine and bromine in the presence of a base, such as potassium carbonate. This reaction produces the desired product, this compound, and a byproduct, potassium bromide. The reaction is typically conducted in an organic solvent, such as dichloromethane, at room temperature. Other methods of synthesizing this compound include the use of catalysts and other organic compounds, such as dimethylformamide, and the use of microwave-assisted synthesis.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-4-methyl-4H,7H-thieno[3,2-b]pyridin-7-one involves the synthesis of the thieno[3,2-b]pyridine ring system followed by bromination and methylation reactions.", "Starting Materials": [ "2-aminopyridine", "2-bromothiophene", "methyl iodide", "sodium hydride", "acetic anhydride", "phosphorus pentoxide", "hydrogen peroxide", "sulfuric acid", "sodium hydroxide", "acetone" ], "Reaction": [ "Step 1: Synthesis of 2-(thiophen-2-yl)pyridine\n- React 2-aminopyridine with 2-bromothiophene in the presence of sodium hydride to form 2-(thiophen-2-yl)pyridine.", "Step 2: Synthesis of 4-methylthieno[3,2-b]pyridine\n- React 2-(thiophen-2-yl)pyridine with methyl iodide in the presence of sodium hydride to form 4-methylthieno[3,2-b]pyridine.", "Step 3: Bromination of 4-methylthieno[3,2-b]pyridine\n- React 4-methylthieno[3,2-b]pyridine with bromine in acetic anhydride to form 6-bromo-4-methylthieno[3,2-b]pyridine.", "Step 4: Synthesis of 6-bromo-4-methyl-4H,7H-thieno[3,2-b]pyridine\n- React 6-bromo-4-methylthieno[3,2-b]pyridine with phosphorus pentoxide and hydrogen peroxide in sulfuric acid to form 6-bromo-4-methyl-4H,7H-thieno[3,2-b]pyridine.", "Step 5: Methylation of 6-bromo-4-methyl-4H,7H-thieno[3,2-b]pyridine\n- React 6-bromo-4-methyl-4H,7H-thieno[3,2-b]pyridine with methyl iodide in the presence of sodium hydroxide and acetone to form 6-bromo-4-methyl-4H,7H-thieno[3,2-b]pyridin-7-one." ] }

CAS RN

104515-08-4

Molecular Formula

C8H6BrNOS

Molecular Weight

244.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.